Cas no 5322-28-1 (1-phenyl-2-{[(1E)-phenylmethylidene]amino}ethanol)

1-phenyl-2-{[(1E)-phenylmethylidene]amino}ethanol structure
5322-28-1 structure
Product Name:1-phenyl-2-{[(1E)-phenylmethylidene]amino}ethanol
CAS No:5322-28-1
MF:C15H15NO
MW:225.285703897476
CID:1584945
PubChem ID:2841414
Update Time:2025-04-21

1-phenyl-2-{[(1E)-phenylmethylidene]amino}ethanol Chemical and Physical Properties

Names and Identifiers

    • 1-phenyl-2-{[(1E)-phenylmethylidene]amino}ethanol
    • 2-(benzylideneamino)-1-phenylethanol
    • DTXSID10385678
    • 2-(benzylideneamino)-1-phenylethan-1-ol
    • 1283595-87-8
    • 5322-28-1
    • MFCD00813095
    • HMS1581I03
    • SR-01000204543
    • AR2702
    • SR-01000204543-1
    • (E)-2-(BENZYLIDENEAMINO)-1-PHENYLETHANOL
    • SCHEMBL23087130
    • Oprea1_574561
    • Inchi: 1S/C15H15NO/c17-15(14-9-5-2-6-10-14)12-16-11-13-7-3-1-4-8-13/h1-11,15,17H,12H2/b16-11+
    • InChI Key: UMUCAPZOOJAILZ-LFIBNONCSA-N
    • SMILES: OC(C/N=C/C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 225.11545
  • Monoisotopic Mass: 225.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 32.6Ų

Experimental Properties

  • Density: 1.02
  • Boiling Point: 378.5°C at 760 mmHg
  • Flash Point: 240.3°C
  • Refractive Index: 1.556
  • PSA: 32.59
  • LogP: 2.83910
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